1-{[2-(4-Isopropylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperidine-4-carboxylic acid

Specification

• CAS No.: 1119451-20-5
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 1-[[5-methyl-2-(4-propan-2-ylphenyl)-1,3-oxazol-4-yl]methyl]piperidine-4-carboxylic acid
• Standard InChI: InChI=1S/C20H26N2O3/c1-13(2)15-4-6-16(7-5-15)19-21-18(14(3)25-19)12-22-10-8-17(9-11-22)20(23)24/h4-7,13,17H,8-12H2,1-3H3,(H,23,24)
• Standard InChI Key: REBMVORBGGRHID-UHFFFAOYSA-N
• SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)C(C)C)CN3CCC(CC3)C(=O)O
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)C(C)C)CN3CCC(CC3)C(=O)O

Introduction

Chemical Identity and Structural Characteristics

Basic Information

1-{[2-(4-Isopropylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperidine-4-carboxylic acid is a specialized organic compound with bioactive potential. It is characterized by a molecular weight of 342.44 g/mol and is identified by the CAS Registry Number 1119451-20-5. The compound has a molecular formula of C20H26N2O3, containing 20 carbon atoms, 26 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms.

Structural Components

The molecular structure of this compound consists of several key components:

• A piperidine ring with a carboxylic acid group at position 4

• A 5-methyl-1,3-oxazol-4-yl group connected to the piperidine via a methyl bridge

• A 4-isopropylphenyl group attached to position 2 of the oxazole ring

Chemical Identifiers

For precise identification in chemical databases and literature, the compound is associated with several standardized identifiers as detailed in Table 1.

Table 1: Chemical Identifiers for 1-{[2-(4-Isopropylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperidine-4-carboxylic acid

Identifier Type	Value
IUPAC Name	1-[[5-methyl-2-(4-propan-2-ylphenyl)-1,3-oxazol-4-yl]methyl]piperidine-4-carboxylic acid
CAS Number	1119451-20-5
Standard InChI	InChI=1S/C20H26N2O3/c1-13(2)15-4-6-16(7-5-15)19-21-18(14(3)25-19)12-22-10-8-17(9-11-22)20(23)24/h4-7,13,17H,8-12H2,1-3H3,(H,23,24)
Standard InChIKey	REBMVORBGGRHID-UHFFFAOYSA-N
SMILES Notation	CC1=C(N=C(O1)C2=CC=C(C=C2)C(C)C)CN3CCC(CC3)C(=O)O
PubChem Compound ID	25219574

Physicochemical Properties

Fundamental Physical Properties

The physicochemical characteristics of 1-{[2-(4-Isopropylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperidine-4-carboxylic acid are important determinants of its behavior in different environments and its potential for various applications. Table 2 summarizes the key physical properties of this compound.

Table 2: Physical Properties of 1-{[2-(4-Isopropylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperidine-4-carboxylic acid

Property	Value
Physical State	Solid (powder)
Molecular Weight	342.44 g/mol
Molecular Formula	C20H26N2O3
Color	Not specified in available data
Solubility	Not specified in available data
Melting Point	Not specified in available data
Boiling Point	Not specified in available data

Chemical Reactivity

The chemical reactivity of this compound is largely determined by its functional groups:

Comparative Analysis with Related Compounds

Structural Analogues

Several structural analogues of 1-{[2-(4-Isopropylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperidine-4-carboxylic acid exist, with variations in the substituents on the phenyl ring, the heterocyclic core, or the piperidine moiety. Some notable analogues include:

• 1-((5-Methyl-2-(m-tolyl)oxazol-4-yl)methyl)piperidine-4-carboxylic acid (CAS: 1119450-03-1)

• 1-[(2-phenyl-1,3-oxazol-4-yl)methyl]piperidine-3-carboxylic acid (CAS: 1155616-11-7)

These analogues may exhibit similar biological activities but potentially with different potency or selectivity profiles due to the structural modifications.